TC-G 1001
TC-G 1001
GPR35 agonist (pEC50 values are 7.59 and 8.36 for β-arrestin and Gαq-i5 Ca2+ assays respectively). Displays 1000-fold greater potency at human GPR35 receptors relative to mouse and rat GPR35 orthologs in an IP1 accumulation assay. More potent than zaprinast.
Brand Name:
Vulcanchem
CAS No.:
494191-73-0
VCID:
VC0004953
InChI:
InChI=1S/C17H11FN2O3S/c18-12-3-1-2-4-13(12)19-17-20-15(21)14(24-17)9-10-5-7-11(8-6-10)16(22)23/h1-9H,(H,22,23)(H,19,20,21)/b14-9-
SMILES:
C1=CC=C(C(=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)C(=O)O)S2)F
Molecular Formula:
C17H11FN2O3S
Molecular Weight:
342.34
TC-G 1001
CAS No.: 494191-73-0
Inhibitors
VCID: VC0004953
Molecular Formula: C17H11FN2O3S
Molecular Weight: 342.34
| CAS No. | 494191-73-0 |
|---|---|
| Product Name | TC-G 1001 |
| Molecular Formula | C17H11FN2O3S |
| Molecular Weight | 342.34 |
| IUPAC Name | 4-[(Z)-[2-(2-fluorophenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]benzoic acid |
| Standard InChI | InChI=1S/C17H11FN2O3S/c18-12-3-1-2-4-13(12)19-17-20-15(21)14(24-17)9-10-5-7-11(8-6-10)16(22)23/h1-9H,(H,22,23)(H,19,20,21)/b14-9- |
| SMILES | C1=CC=C(C(=C1)N=C2NC(=O)C(=CC3=CC=C(C=C3)C(=O)O)S2)F |
| Description | GPR35 agonist (pEC50 values are 7.59 and 8.36 for β-arrestin and Gαq-i5 Ca2+ assays respectively). Displays 1000-fold greater potency at human GPR35 receptors relative to mouse and rat GPR35 orthologs in an IP1 accumulation assay. More potent than zaprinast. |
| Synonyms | 4-[[2-[(2-Fluorophenyl)amino]-4-oxo-5(4H)-thiazolylidene]methyl]benzoic acid |
| PubChem Compound | 135468531 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume